Cas no 652143-76-5 (1,2-Oxathiolane, (fluoromethyl)-, 2,2-dioxide)
652143-76-5 structure
Product Name:1,2-Oxathiolane, (fluoromethyl)-, 2,2-dioxide
CAS No:652143-76-5
MF:C4H7FO3S
MW:154.159983873367
CID:402517
PubChem ID:71376472
Update Time:2025-04-19
1,2-Oxathiolane, (fluoromethyl)-, 2,2-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Oxathiolane, (fluoromethyl)-, 2,2-dioxide
- 3-(fluoromethyl)oxathiolane 2,2-dioxide
- DTXSID50799159
- 652143-76-5
- 3-(Fluoromethyl)-1,2lambda~6~-oxathiolane-2,2-dione
- SCHEMBL15967655
-
- Inchi: 1S/C4H7FO3S/c5-3-4-1-2-8-9(4,6)7/h4H,1-3H2
- InChI Key: MBIZIWFHKKOSRZ-UHFFFAOYSA-N
- SMILES: S1(C(CF)CCO1)(=O)=O
Computed Properties
- Exact Mass: 154.01001
- Monoisotopic Mass: 154.00999342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 43.37
1,2-Oxathiolane, (fluoromethyl)-, 2,2-dioxide Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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